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Compound of Interest

8-Bromo-6-methylquinazolin-

4(3H)-one

Cat. No.: B1417694

Compound Name:

An In-depth Technical Guide to the Safe Handling of 8-Bromo-6-methylquinazolin-4(3H)-one

Introduction

8-Bromo-6-methylquinazolin-4(3H)-one is a heterocyclic organic compound belonging to the
guinazolinone class. Molecules built upon the quinazolin-4(3H)-one core are of significant
interest in medicinal chemistry and drug development, serving as valuable scaffolds for the
synthesis of novel therapeutic agents.[1] Given its role as a research chemical and building
block, professionals in laboratory and pharmaceutical settings must possess a thorough
understanding of its safety profile and handling requirements to ensure personnel safety and
experimental integrity.

This guide provides a comprehensive framework for the safe handling, storage, and disposal of
8-Bromo-6-methylquinazolin-4(3H)-one. As specific toxicological data for this exact
compound is limited, this document synthesizes information from available safety data sheets
(SDS) for the compound, structurally related analogues, and established best practices for
handling halogenated organic compounds.[2][3][4] The protocols herein are designed to
empower researchers and scientists to manage the associated risks by applying the principles
of hazard assessment, engineering controls, personal protection, and emergency
preparedness.

Hazard Assessment & Toxicological Profile
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A foundational element of safe laboratory practice is a comprehensive understanding of a
chemical's intrinsic properties and potential hazards.

Physicochemical Properties

A summary of the key physical and chemical properties of 8-Bromo-6-methylquinazolin-
4(3H)-one is presented below. This information is critical for predicting its behavior under
various experimental conditions.

Property Value Source
CAS Number 215115-09-6 [21[5]
Molecular Formula CoH7BrN20 [2][5]
Molecular Weight ~239.07 g/mol [2][5]
Physical Form Solid [5]
Purity Typically 298% [5]

GHS Classification and Hazard Statements

Comprehensive toxicological data for 8-Bromo-6-methylquinazolin-4(3H)-one is not readily
available in public databases.[2][3] Therefore, a precautionary approach is mandated. The
hazard classification presented here is based on the profiles of structurally similar brominated
heterocyclic compounds and quinazolinone derivatives.[4][6] The primary anticipated hazards
include acute oral toxicity, skin irritation, and serious eye irritation.
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Hazard Class GHS Category Hazard Statement Pictogram
o H302: Harmful if GHSO07 (Exclamation
Acute Toxicity, Oral Category 4
swallowed Mark)
] o H315: Causes skin GHSO07 (Exclamation
Skin Irritation Category 2 S
irritation Mark)

H319: Causes serious  GHSO07 (Exclamation

Eye Irritation Category 2A S
eye irritation Mark)
Specific Target Organ H335: May cause GHSO07 (Exclamation
. Category 3 : N
Toxicity respiratory irritation Mark)

This classification is based on surrogate data and represents a conservative assessment. All
handling procedures should reflect these potential hazards.

Principle Routes of Exposure

 Inhalation: Inhalation of fine dust or aerosols is a primary concern, particularly during
weighing and transfer operations. This can lead to respiratory tract irritation.[7]

e Skin Contact: Direct contact with the solid or solutions can cause skin irritation.

o Eye Contact: The compound is expected to be a serious eye irritant. Accidental contact can
result in significant damage if not addressed immediately.[4]

 Ingestion: Accidental ingestion is harmful.

Engineering Controls & Ventilation

The first and most effective line of defense in preventing chemical exposure is the
implementation of robust engineering controls.

Primary Engineering Control: Chemical Fume Hood All procedures involving the handling of
solid 8-Bromo-6-methylquinazolin-4(3H)-one or its solutions must be performed within a
certified chemical fume hood.
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Causality Explanation: A fume hood provides critical protection by exhausting airborne
contaminants away from the operator's breathing zone. For a fine solid like this compound, the
potential for generating inhalable dust during manipulation (e.g., scraping from a container,
weighing) is high. The controlled airflow of a fume hood contains this dust, effectively mitigating
the risk of respiratory exposure.[7]

Personal Protective Equipment (PPE) Protocol

PPE is the final barrier between the researcher and the chemical. The selection of appropriate
PPE must be based on a thorough risk assessment of the specific task being performed.[8]

Minimum PPE Requirements

For any work in the laboratory where this chemical is present, the following are mandatory:[7]

[°]
o Eye Protection: ANSI Z87-certified safety glasses with side shields.
o Body Protection: A long-sleeved laboratory coat.

e Foot Protection: Closed-toe shoes.

Task-Specific PPE

The following diagram outlines the workflow for selecting additional, task-specific PPE.
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Start: Prepare to Handle
8-Bromo-6-methylquinazolin-4(3H)-one

( Assess Task: |

| What is the procedure? )

Solid Reaction Solution
\4 A/ A/

Weighing or Transferring Heating or Refluxing Dissolving or Routine
Solid Powder Solution Solution Handling

v l v v ‘ v

Wear Chemical-Resistant Gloves .
(Nitrile minimum) ) (Upgrade to Chemical Splash Goggles)

Consider N95/P95 Respirator
if dust is unavoidable

4
Add Face Shield over Goggles)

Proceed with Experiment

Click to download full resolution via product page

Caption: PPE selection workflow based on the experimental task.

Standard Operating Procedures (SOPs) for Handling

Adherence to validated protocols is essential for mitigating risk.
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Weighing and Dispensing Solid Compound

Preparation: Don all required PPE (lab coat, safety glasses, nitrile gloves). Ensure the
chemical fume hood is operational.

Staging: Place an analytical balance, weighing paper, and necessary utensils inside the
fume hood.

Tare: Place the weighing paper on the balance and tare to zero.

Dispensing: Carefully dispense the desired amount of 8-Bromo-6-methylquinazolin-4(3H)-
one onto the weighing paper. Use a spatula and avoid any actions that could generate dust,
such as tapping the container forcefully.

Closure: Immediately and securely close the source container.

Cleanup: Wipe the spatula and any surrounding surfaces within the fume hood with a damp
cloth to collect any residual dust. Dispose of the cloth as hazardous waste.

Transfer: Carefully fold the weighing paper and transfer the compound to the reaction vessel,
also within the fume hood.

Solution Preparation

Preparation: Perform all steps within a chemical fume hood.

Addition: Add the weighed solid to the desired reaction vessel.

Solvent Addition: Slowly add the solvent to the solid with stirring to facilitate dissolution and
prevent splashing.

Mixing: Use magnetic stirring or gentle agitation to complete the dissolution. If heating is
required, use a heating mantle with temperature control and ensure the vessel is equipped
for reflux if necessary.

Emergency Procedures

Preparedness is key to managing unexpected events safely and effectively.
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Personal Exposure

Immediate and correct first aid is critical.[2][3]

Exposure Route

First-Aid Protocol

Inhalation

1. Immediately move the affected person to
fresh air.[3] 2. If breathing is difficult or has
stopped, provide artificial respiration.[3] 3. Seek

immediate medical attention.

Skin Contact

1. Immediately remove all contaminated
clothing.[3] 2. Flush the affected skin with
copious amounts of soap and water for at least
15 minutes.[3] 3. Seek medical attention if

irritation develops or persists.

Eye Contact

1. Immediately flush eyes with a gentle stream
of water for at least 15 minutes, holding the
eyelids open.[2] 2. Remove contact lenses if
present and easy to do.[4] 3. Seek immediate

medical attention.

Ingestion

1. Rinse the mouth thoroughly with water. Do

NOT induce vomiting.[3] 2. Never give anything
by mouth to an unconscious person.[3] 3. Seek
immediate medical attention and show the SDS

to the medical professional.[2]

Accidental Release (Spill)

The following decision tree provides a logical workflow for responding to a spill.
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Caption: Decision tree for responding to an accidental spill.
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Storage and Waste Disposal

Proper storage and disposal are crucial for long-term safety and regulatory compliance.

Storage Requirements

o Container: Store in a tightly sealed, clearly labeled container.[10]
o Conditions: Keep in a cool, dry, and dark place away from direct sunlight.[6]

» Incompatibilities: Store away from strong oxidizing agents.[11]

Chemical Waste Management

e Segregation: All waste containing 8-Bromo-6-methylquinazolin-4(3H)-one, including
rinsate and contaminated materials, must be segregated as hazardous waste.[7]

e Labeling: The hazardous waste container must be clearly labeled with "Hazardous Waste,"
the chemical name, and associated hazard pictograms.[7]

o Contaminated Materials: All disposable items that have come into contact with the chemical,
such as gloves, weighing papers, and pipette tips, must be placed in the designated solid
hazardous waste container.[7]

» Disposal: Arrange for the collection and disposal of the waste through your institution's
Environmental Health and Safety (EHS) department or a licensed chemical waste contractor,
in accordance with all local, state, and federal regulations.[7]

Conclusion

While 8-Bromo-6-methylquinazolin-4(3H)-one is a valuable compound for research and
development, its safe use hinges on a proactive and informed approach to safety. Due to the
absence of comprehensive toxicological data, all personnel must handle this chemical with a
high degree of caution, assuming it to be harmful and irritant as indicated by related structures.
By rigorously implementing the hierarchy of controls—prioritizing engineering controls,
adhering to strict PPE protocols, following established SOPs, and being prepared for
emergencies—researchers can effectively minimize exposure and ensure a safe laboratory
environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Iris.cnr.it [iris.cnr.it]

. Page loading... [wap.guidechem.com]

. chemicalbook.com [chemicalbook.com]

. echemi.com [echemi.com]

. 8-Bromo-6-methylquinazolin-4(3H)-one | CymitQuimica [cymitquimica.com]

. 4-Bromo-6,7-dihydroisoquinolin-8(5H)-one | 1428651-86-8 [sigmaaldrich.com]

. pdf.benchchem.com [pdf.benchchem.com]

°
(0] ~ (o)) ()] EEN w N =

. How to Choose PPE for Chemical Work - Allan Chemical Corporation | allanchem.com
[allanchem.com]

e 9. chem.libretexts.org [chem.libretexts.org]
e 10. aksci.com [aksci.com]
e 11. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [safety and handling precautions for 8-Bromo-6-
methylquinazolin-4(3H)-one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1417694#safety-and-handling-precautions-for-8-
bromo-6-methylquinazolin-4-3h-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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